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Introduction

Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a type Il transmembrane
glycoprotein that plays a crucial role in various physiological and pathological processes. It is a
key enzyme in purinergic signaling and is involved in bone mineralization and soft tissue
calcification.[1] Furthermore, ENPP1 has been identified as a critical regulator of the cGAS-
STING pathway, making it a protein of significant interest in immunology and oncology
research. This document provides a detailed protocol for the analysis of ENPP1 expression
using Western blotting, a widely used technique for protein detection and quantification.

Signaling Pathway of ENPP1 in the cGAS-STING
Pathway

ENPPL1 is a key negative regulator of the cGAS-STING signaling pathway. Upon detection of
cytosolic double-stranded DNA (dsDNA), the enzyme cyclic GMP-AMP synthase (cGAS)
synthesizes cyclic GMP-AMP (cGAMP). cGAMP then acts as a second messenger, binding to
and activating the stimulator of interferon genes (STING), which in turn triggers a downstream
signaling cascade leading to the production of type | interferons and other inflammatory
cytokines. ENPP1 hydrolyzes cGAMP, thereby dampening the STING-mediated immune
response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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